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Compound of Interest

Compound Name: N-isopropylformamide

Cat. No.: B3048394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive technical guidance on the safe handling, storage, and

emergency procedures for N-isopropylformamide (CAS No. 16741-46-1). Adherence to these

protocols is critical to ensure personnel safety and maintain material integrity in a research and

development environment.

Hazard Identification and Classification
N-isopropylformamide is classified as an irritant. Based on available data, it causes skin

irritation, serious eye irritation, and may cause respiratory irritation.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A summary of key quantitative data for N-isopropylformamide is presented below. This

information is essential for risk assessment and the implementation of appropriate engineering

controls.
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Property Value Source

Molecular Formula C₄H₉NO [1][2]

Molecular Weight 87.12 g/mol [1][2]

Boiling Point 186.1 ± 9.0 °C (Predicted) [1][3]

Density 0.861 ± 0.06 g/cm³ (Predicted) [1][3]

Flash Point 88.7 °C [1]

Vapor Pressure 0.676 mmHg at 25°C [1]

Refractive Index 1.396 [1]

Safe Handling Protocols
Strict adherence to the following handling procedures is mandatory to minimize exposure and

associated risks.

3.1 Engineering Controls

Work should be conducted in a well-ventilated area.

Use of a chemical fume hood is required for all procedures that may generate vapors or

aerosols.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

3.2 Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a flame-retardant, antistatic protective lab coat.
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Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for integrity

before each use and employ proper glove removal technique to avoid skin contamination.

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a

NIOSH-approved respirator with appropriate cartridges.

3.3 General Hygiene and Safe Work Practices

Avoid contact with skin, eyes, and clothing.[1]

Do not inhale vapor or mist.

Keep the compound away from heat, sparks, open flames, and other ignition sources.[1]

Use non-sparking tools and take precautionary measures against static discharge.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before breaks.
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Standard Handling Workflow Diagram

Storage Requirements
Proper storage is crucial to maintain the stability of N-isopropylformamide and prevent

hazardous situations.
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General Storage: Store in a cool, dry, and well-ventilated area.[3]

Container: Keep the container tightly closed and sealed. Containers that have been opened

must be carefully resealed and kept upright to prevent leakage.

Ignition Sources: Store away from heat, sparks, and all sources of ignition.

Incompatible Materials: While specific incompatibility data for N-isopropylformamide is

limited, it is prudent to store it separately from strong oxidizing agents, acids, and bases,

which are incompatible with similar formamide compounds.

Security: For added safety, especially in a shared laboratory, store in a locked cabinet or

designated chemical storage area.

Emergency and First Aid Procedures
Immediate and appropriate response to an exposure or spill is critical.

5.1 First Aid Measures
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Exposure Route Protocol

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.

Seek immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If the person is not

breathing, provide artificial respiration. Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[1]

5.2 Accidental Release Measures

In the event of a spill, follow the emergency workflow outlined below.
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Emergency Spill Response Workflow

Emergency Spill Response Workflow
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Emergency Spill Response Workflow
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Key Steps for Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel and ensure the area

is well-ventilated.

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create a spark.

Containment: For small spills, use an inert, non-combustible absorbent material (e.g., sand,

vermiculite) to contain and soak up the liquid.

Collection: Use spark-proof tools to carefully collect the absorbed material into a suitable,

sealable container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate decontaminating agent

and water.

Disposal: Dispose of contaminated materials and waste as hazardous waste through your

institution's environmental health and safety (EH&S) office.

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon

dioxide (CO₂), or water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The substance is combustible. Thermal decomposition can lead to the

release of irritating and toxic gases, including carbon oxides (CO, CO₂) and nitrogen oxides

(NOx).[1] Vapors may form explosive mixtures with air if heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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